Cas no 1160573-96-5 (1-Bromo-5-tert-butyl-2-chloro-3-nitrobenzene)

• Product Name: 1-Bromo-5-tert-butyl-2-chloro-3-nitrobenzene
• CAS No: 1160573-96-5
• MF: C₁₀H₁₁BrClNO₂
• MW: 292.556841135025
• MDL: MFCD11846047
• CID: 4574247
• Update Time: 2025-05-22

1-Bromo-5-tert-butyl-2-chloro-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-5-nitrotertbutylbenzene
• 1-Bromo-5-tert-butyl-2-chloro-3-nitrobenzene

• MDL： MFCD11846047
• Inchi： 1S/C10H11BrClNO2/c1-10(2,3)6-4-7(11)9(12)8(5-6)13(14)15/h4-5H,1-3H3
• InChI Key： QHRCWCUQNMOMRP-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(C(C)(C)C)=CC([N+]([O-])=O)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-Bromo-5-tert-butyl-2-chloro-3-nitrobenzene

Comprehensive Overview of 1-Bromo-5-tert-butyl-2-chloro-3-nitrobenzene (CAS No. 1160573-96-5)

1-Bromo-5-tert-butyl-2-chloro-3-nitrobenzene (CAS No. 1160573-96-5) is a highly specialized aromatic compound widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its unique substitution pattern, plays a pivotal role in the development of advanced materials and fine chemicals. The presence of bromo, chloro, and nitro functional groups on the benzene ring makes it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and other transformative chemical processes.

In recent years, the demand for 1-Bromo-5-tert-butyl-2-chloro-3-nitrobenzene has surged due to its applications in agrochemicals, dyes, and advanced polymer formulations. Researchers and manufacturers are increasingly focusing on optimizing its synthesis to improve yield and purity, addressing key challenges such as regioselectivity and environmental sustainability. The compound's tert-butyl group enhances steric hindrance, making it a valuable building block for designing molecules with tailored properties.

One of the most searched topics related to CAS No. 1160573-96-5 revolves around its role in pharmaceutical intermediates. With the growing emphasis on drug discovery and personalized medicine, this compound has garnered attention for its potential in creating novel active pharmaceutical ingredients (APIs). Its robust chemical stability and reactivity profile make it suitable for constructing complex molecular architectures, a critical requirement in modern medicinal chemistry.

Another trending discussion involves the green synthesis of 1-Bromo-5-tert-butyl-2-chloro-3-nitrobenzene. As industries shift toward sustainable practices, researchers are exploring catalytic methods and solvent-free reactions to minimize waste and energy consumption. This aligns with global initiatives like the Green Chemistry Principles, which advocate for safer and more efficient chemical processes. The compound's adaptability to eco-friendly methodologies positions it as a forward-thinking choice for synthetic applications.

From a commercial perspective, 1-Bromo-5-tert-butyl-2-chloro-3-nitrobenzene is often sought after for its role in high-performance materials. Its incorporation into liquid crystals, OLEDs (organic light-emitting diodes), and specialty coatings highlights its versatility beyond traditional chemical synthesis. These applications are particularly relevant in the context of emerging technologies such as flexible electronics and renewable energy systems, where precision-engineered compounds are in high demand.

Quality control and analytical characterization of CAS No. 1160573-96-5 are also frequent topics of inquiry. Advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure the compound meets stringent purity standards. This is especially critical for industries where trace impurities can significantly impact product performance, such as in electronics or pharmaceuticals.

In summary, 1-Bromo-5-tert-butyl-2-chloro-3-nitrobenzene (CAS No. 1160573-96-5) is a multifaceted compound with broad applicability across scientific and industrial domains. Its unique structural features and reactivity make it indispensable for researchers aiming to innovate in fields ranging from drug development to advanced material science. As sustainability and efficiency continue to drive chemical innovation, this compound is poised to remain at the forefront of cutting-edge research and industrial applications.